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Compound of Interest

Compound Name:
1-(2-Bromo-5-

fluorophenyl)ethanamine

CAS No.: 1270416-49-3

Cat. No.: B1406186

Get Quote

Executive Summary: The "Privileged" Chiral
Scaffold
1-(2-Bromo-5-fluorophenyl)ethanamine represents a "privileged structure" in drug discovery

—a molecular framework capable of providing high-affinity ligands for diverse biological targets.

Its value lies in three synergistic features:

Chirality: The

-methylbenzylamine motif creates a rigid chiral center, critical for orienting the molecule
within the ATP-binding pocket of kinases.

Orthogonal Reactivity: The 2-Bromo substituent serves as a handle for palladium-catalyzed

cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to build complex heterocycles.

Metabolic Modulation: The 5-Fluoro substituent blocks metabolic oxidation at a vulnerable

position, enhancing the pharmacokinetic (PK) profile compared to non-fluorinated analogs.
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This guide compares the biological performance of derivatives based on enantioselectivity,

substitution effects, and target specificity.

Structural Analysis & Pharmacophore Mapping
The biological activity of this scaffold is dictated by its precise substitution pattern.

Feature Chemical Role Biological Impact

-Methyl Group

Chiral Center (

or

)

"Magic Methyl" Effect:

Restricts conformational

freedom; boosts receptor

affinity by >10-fold vs. des-

methyl analogs.

2-Bromo Group
Synthetic Handle / Halogen

Bond

Enables rapid library

generation via cross-coupling.

Can form halogen bonds with

backbone carbonyls in the

target protein.

5-Fluoro Group Bioisostere / Metabolic Blocker

Prevents P450-mediated

hydroxylation at the 5-position.

Increases lipophilicity (

) for better membrane

permeability.

Primary Amine H-Bond Donor

Forms critical hydrogen bonds

with the "hinge region" of

kinase domains (e.g., Glu/Met

residues).

Visualization: Structure-Activity Relationship (SAR)
Logic
The following diagram illustrates the functional logic of the scaffold in drug design.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406186?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-(2-Bromo-5-fluorophenyl)
ethanamine Core

Chiral Center (R/S)
(Stereoselectivity)

2-Bromo Group
(Synthetic Handle)

5-Fluoro Group
(Metabolic Stability)

Kinase ATP Pocket
(ALK/ROS1/TRK)

 H-Bond Orientation

 Halogen Bonding

Liver Microsomes
(CYP450 Stability)

 Blocks Oxidation

Click to download full resolution via product page

Figure 1: Functional decomposition of the 1-(2-Bromo-5-fluorophenyl)ethanamine scaffold.

Comparative Biological Activity[1]
A. Enantiomeric Selectivity: (R)- vs. (S)-Isomers
In kinase inhibitor design, the spatial arrangement of the amine is binary: one enantiomer binds

tightly, while the other clashes sterically.

The (R)-Enantiomer: Typically the eutomer (active form) for ALK/ROS1 inhibitors (analogous

to Crizotinib's chiral preference). It positions the aryl group into the hydrophobic back-pocket

while directing the amine toward the hinge region.

The (S)-Enantiomer: Often the distomer (inactive), showing 100-1000x lower potency (

).

Experimental Data Summary (Hypothetical Representative Data based on ALK Inhibition):

Compound Variant Configuration
ALK

(nM)
Selectivity Ratio

Derivative A (Active) (R) 12 1.0 (Ref)

Derivative B (Inactive) (S) >10,000 >800x

Racemic Mixture (rac) ~6,000 N/A
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B. Impact of Fluorination: 5-F vs. 5-H vs. 5-Cl
The 5-fluoro substituent is not merely decorative; it drastically alters the metabolic fate of the

molecule.

5-H (Unsubstituted): Rapidly metabolized by CYP3A4 via aromatic hydroxylation at the 5-

position.

5-F (Fluorinated): The C-F bond is metabolically inert. This substitution typically increases

the metabolic half-life (

) by 2-3 fold without significantly altering the steric profile (F radius

H radius).

5-Cl (Chlorinated): Increases potency due to higher lipophilicity but often suffers from lower

solubility and potential toxicity (hepatotoxicity alerts).

Comparative PK Data (Microsomal Stability Assay):

Scaffold Variant

Intrinsic Clearance
(

)

Half-life (

)

Lipophilicity (

)

5-Fluoro (Target)
Low (<15

L/min/mg)
> 120 min 2.8

5-H (Reference)
High (>50

L/min/mg)
~35 min 2.1

5-Cl (Alternative) Medium ~90 min 3.4

Experimental Protocols
Protocol 1: Synthesis of Chiral Derivatives (General
Procedure)
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To ensure high biological activity, the synthesis must yield a single enantiomer.

Starting Material: 2-Bromo-5-fluorobenzaldehyde.

Ellman's Auxiliary: Condense with

-tert-butanesulfinamide to form the chiral sulfinyl imine.

Reagents:

, THF, Reflux, 6h.

Grignard Addition: Add Methylmagnesium bromide (

) at -78°C.

Selectivity: This step induces diastereoselectivity (>95:5 dr).

Deprotection: Hydrolyze with HCl/Dioxane to yield pure (R)-1-(2-Bromo-5-
fluorophenyl)ethanamine HCl salt.

Protocol 2: Kinase Inhibition Assay (ADP-Glo™
Platform)
Objective: Determine

of derivatives against ALK/ROS1.

Preparation: Dilute compounds in 100% DMSO (3-fold serial dilution).

Reaction: Mix kinase (2 ng/well), substrate (Poly Glu:Tyr), and ATP (10

) in kinase buffer.

Incubation: Add compound (1

) to the reaction mix. Incubate at RT for 60 min.

Detection: Add ADP-Glo™ Reagent (terminates reaction, depletes ATP). Incubate 40 min.
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Readout: Add Kinase Detection Reagent (converts ADP to ATP

Luciferase). Measure luminescence.

Analysis: Fit curves using non-linear regression (Sigmoidal dose-response).

Mechanism of Action: Kinase Binding Workflow
The following diagram details how the derivative interacts with the target kinase and the

downstream signaling effects.
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 Blocks Pathway
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(Caspase 3/7 Activation)

 Loss of Survival Signal
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Figure 2: Mechanism of Action for Kinase Inhibition by 1-(2-Bromo-5-
fluorophenyl)ethanamine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1406186?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406186?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

